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Compound of Interest

Compound Name: 4-(Trifluoromethyl)benzaldehyde

Cat. No.: B058038 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 4-
(Trifluoromethyl)benzaldehyde, a crucial reagent and building block in the synthesis of

various pharmaceutical compounds and advanced materials. Understanding these properties is

fundamental for its appropriate handling, reaction setup, and process scale-up.

Core Physical Properties
4-(Trifluoromethyl)benzaldehyde is a colorless to yellow liquid at room temperature.[1][2] Its

physical characteristics are significantly influenced by the presence of the trifluoromethyl group,

which imparts unique electronic properties to the molecule.

Quantitative Data Summary
The following table summarizes the reported boiling point and density of 4-
(Trifluoromethyl)benzaldehyde from various sources. These values are critical for

experimental design, particularly in distillation and reaction stoichiometry calculations.
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Physical Property Value Conditions Reference(s)

Boiling Point 66-67 °C at 13 mmHg [1][3][4][5]

64 °C at 12 torr [6]

Density 1.275 g/mL at 25 °C [3][4][5][6]

1.2700 g/mL Not specified

Experimental Protocols
The physical properties cited in the literature, often denoted by "(lit.)", are typically determined

using well-established and standardized experimental methodologies.

Determination of Boiling Point
The boiling point of 4-(Trifluoromethyl)benzaldehyde is reported under reduced pressure

(vacuum distillation). This technique is standard for compounds that may decompose or oxidize

at their atmospheric boiling point.

General Protocol for Vacuum Distillation:

Apparatus Setup: A distillation apparatus, including a boiling flask, a condenser, a receiving

flask, and a vacuum source with a manometer, is assembled.

Sample Preparation: The 4-(Trifluoromethyl)benzaldehyde sample is placed in the boiling

flask along with boiling chips or a magnetic stirrer to ensure smooth boiling.

Vacuum Application: The system is evacuated to the desired pressure (e.g., 13 mmHg).

Heating: The boiling flask is gradually heated.

Temperature Reading: The boiling point is recorded as the temperature at which the vapor

and liquid are in equilibrium, observed as a steady condensation on the thermometer bulb.

Determination of Density
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The density of a liquid is its mass per unit volume and is typically measured at a specific

temperature.

General Protocol using a Pycnometer:

Pycnometer Calibration: A pycnometer (a flask with a specific volume) is cleaned, dried, and

weighed empty. It is then filled with a reference liquid of known density (e.g., deionized

water) at a controlled temperature (e.g., 25 °C) and weighed again.

Sample Measurement: The pycnometer is emptied, dried, and filled with 4-
(Trifluoromethyl)benzaldehyde at the same controlled temperature.

Weighing: The pycnometer containing the sample is weighed.

Calculation: The density of the sample is calculated by comparing its mass to the mass of

the reference liquid that occupies the same volume.

Logical Relationship of Physical Properties
The following diagram illustrates the direct relationship between the chemical compound and

its fundamental physical properties discussed in this guide.

Figure 1: Key Physical Properties of 4-(Trifluoromethyl)benzaldehyde
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b058038?utm_src=pdf-custom-synthesis
https://www.fishersci.com/shop/products/4-trifluoromethyl-benzaldehyde-98-thermo-scientific/AC208920100
https://www.fishersci.com/shop/products/4-trifluoromethyl-benzaldehyde-98-thermo-scientific/AC208920100
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6403483.htm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/224944
https://www.hqpharmtech.com/product/list-8-95.html
https://www.sigmaaldrich.com/SG/en/product/aldrich/224944
https://en.wikipedia.org/wiki/4-Trifluoromethylbenzaldehyde
https://www.benchchem.com/product/b058038#physical-properties-of-4-trifluoromethyl-benzaldehyde-boiling-point-density
https://www.benchchem.com/product/b058038#physical-properties-of-4-trifluoromethyl-benzaldehyde-boiling-point-density
https://www.benchchem.com/product/b058038#physical-properties-of-4-trifluoromethyl-benzaldehyde-boiling-point-density
https://www.benchchem.com/product/b058038#physical-properties-of-4-trifluoromethyl-benzaldehyde-boiling-point-density
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b058038?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b058038?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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